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Introduction
MM-589 is a potent, cell-permeable, macrocyclic peptidomimetic inhibitor that specifically

targets the protein-protein interaction between WD repeat domain 5 (WDR5) and mixed-lineage

leukemia (MLL).[1][2][3][4] MLL1 (also known as KMT2A) is a histone methyltransferase that

plays a critical role in regulating gene expression through the methylation of histone H3 at

lysine 4 (H3K4). The interaction with WDR5 is essential for MLL1's enzymatic activity.[1][3] In

certain types of acute leukemia, chromosomal translocations involving the MLL1 gene lead to

the production of oncogenic fusion proteins that drive leukemogenesis.[1][3] By binding to

WDR5 with high affinity, MM-589 effectively blocks the WDR5-MLL interaction, leading to the

inhibition of MLL1 methyltransferase activity, suppression of target gene expression (such as

HOXA9 and MEIS1), and selective inhibition of cell growth in leukemia cells harboring MLL

translocations.[5][6][7]

These application notes provide detailed protocols for utilizing MM-589 in various cell culture-

based assays to assess its biological activity and mechanism of action.

Data Presentation: Quantitative Activity of MM-589
The following table summarizes the reported inhibitory concentrations (IC₅₀) and binding

affinities of MM-589 from biochemical and cellular assays.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15606097?utm_src=pdf-interest
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://www.medchemexpress.com/literature/mm-589-a-cell-permeable-inhibitor-of-wdr5-mll-protein-protein-interaction.html
https://pubmed.ncbi.nlm.nih.gov/28603984/
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://www.medchemexpress.com/literature/mm-589-a-cell-permeable-inhibitor-of-wdr5-mll-protein-protein-interaction.html
https://www.bio-techne.com/resources/protocols-troubleshooting/apoptosis-flow-annexin-v-protocol
https://www.medchemexpress.com/literature/mm-589-a-cell-permeable-inhibitor-of-wdr5-mll-protein-protein-interaction.html
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.mdpi.com/2072-6694/11/6/837
https://www.researchgate.net/publication/317555800_Discovery_of_a_Highly_Potent_Cell-Permeable_Macrocyclic_Peptidomimetic_MM-589_Targeting_the_WD_Repeat_Domain_5_Protein_WDR5-Mixed_Lineage_Leukemia_MLL_Protein-Protein_Interaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Target/Cell Line IC₅₀ / Kᵢ Value Reference

Binding Affinity WDR5 Protein 0.90 nM (IC₅₀) [2][3]

WDR5 Protein < 1 nM (Kᵢ) [3]

Enzyme Inhibition

MLL H3K4

Methyltransferase

(HMT) Activity

12.7 nM (IC₅₀) [2][3][4]

Cell Growth Inhibition
MOLM-13 (Human

AML, MLL-AF9)
0.21 µM (IC₅₀) [3]

MV4-11 (Human AML,

MLL-AF4)
0.25 µM (IC₅₀) [3]

HL-60 (Human AML,

MLL-WT)
8.6 µM (IC₅₀) [3]

Signaling Pathway and Experimental Workflow
The diagrams below illustrate the mechanism of action of MM-589 and a general workflow for

its evaluation in cell culture.
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Caption: Mechanism of action of MM-589.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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